3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide

• Molecular Formula: C15H11F4NO3
• Molecular Weight: 329.25 g/mol
• IUPAC Name: 3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C15H11F4NO3/c16-14(17)22-10-5-3-4-9(8-10)13(21)20-11-6-1-2-7-12(11)23-15(18)19/h1-8,14-15H,(H,20,21)
• InChI Key: BMCWQVPULAXICH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC(=CC=C2)OC(F)F)OC(F)F

Description

3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide, also known as DFB, is a chemical compound that has been studied for its potential use in scientific research. DFB is a member of the benzamide family of compounds, which have been shown to have a range of biological activities. In

Scientific Research Applications

3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a role in regulating gene expression. By inhibiting HDAC activity, this compound may be able to prevent the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant effects and may be useful in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, this compound has been shown to have a range of biological activities, making it a versatile compound for use in various types of experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide. One area of interest is the development of new synthetic methods for producing this compound and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological systems. Finally, there is potential for the development of this compound-based therapies for a range of diseases, including cancer, inflammation, oxidative stress-related diseases, and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-(difluoromethoxy)-N-[2-(difluoromethoxy)phenyl]benzamide involves a series of chemical reactions that begin with the starting material 2-(difluoromethoxy)aniline. This compound is reacted with 3,4-difluorobenzoyl chloride in the presence of a base such as triethylamine to form the intermediate 3-(difluoromethoxy)-N-(2-difluoromethoxyphenyl)-benzamide. This intermediate is then treated with a reducing agent such as borane to produce the final product, this compound.